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Compound of Interest

Compound Name: Tylosin

Cat. No.: B014870

Introduction

Tylosin is a macrolide antibiotic widely used in veterinary medicine to treat infections in poultry.
[1] Its use can lead to residue accumulation in eggs, posing potential health risks to
consumers. Regulatory bodies, such as the European Union, have established Maximum
Residue Limits (MRLS) for tylosin in eggs, which are set at 200 pg/kg.[2][3][4] This application
note details a sensitive and selective method for the quantitative analysis of tylosin residues in
whole egg samples using Liquid Chromatography with tandem Mass Spectrometry (LC-
MS/MS). The described method is based on a liquid-liquid extraction procedure followed by LC-
MS/MS analysis, providing high recovery and precision.[2]

Experimental Workflow
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Figure 1. Overall workflow for the quantitative analysis of tylosin in egg samples.
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Protocols

1. Sample Preparation: Liquid-Liquid Extraction
This protocol is adapted from the method described by Hamscher et al. (2006).
e Homogenization: Homogenize whole eggs to ensure a uniform sample matrix.

» Weighing: Weigh 2.0 g of the homogenized egg sample into a 50 mL polypropylene
centrifuge tube.

o Extraction:
o Add 10 mL of citrate buffer (pH 5.0).
o Add 20 mL of acetonitrile.
o Vortex the mixture vigorously for 1 minute.
e Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes at 4°C.
o Supernatant Collection: Transfer the acetonitrile (upper) layer to a new tube.

o Evaporation: Evaporate the collected supernatant to dryness under a gentle stream of
nitrogen at 40°C.

o Reconstitution: Reconstitute the dried residue in 1.0 mL of the initial mobile phase (e.g., a
mixture of 0.5% formic acid in water and acetonitrile).

« Filtration: Filter the reconstituted sample through a 0.22 um syringe filter into an LC vial for
analysis.

2. LC-MS/MS Analysis
The following conditions are a representative example for the analysis of tylosin.

Table 1: LC-MS/MS Instrumental Conditions
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Parameter Condition
LC System Agilent 1200 Series or equivalent
Reversed-phase C18 column (e.g., 150 mm x
Column
4.6 mm, 5 pum)
Mobile Phase A 0.5% Formic acid in Water
Mobile Phase B Acetonitrile
A time-programmed gradient can be optimized.
Gradient Elution A typical starting point is 90% A, ramping to 10%
A over 10 minutes.
1.0 mL/min (with a 1:10 split before the mass
Flow Rate
spectrometer)
Column Temperature 23°C
Injection Volume 20 pL
Mass Spectrometer Triple Quadrupole Mass Spectrometer
lonization Mode Electrospray lonization (ESI), Positive
Monitored lon (Precursor) m/z 916.5

MS/MS Transit (MRM) Specific product ions should be determined by
ransitions
direct infusion of a tylosin standard.

o Optimized for the specific instrument and
Collision Energy (CE) . "
ransitions.

Method Validation and Performance

Method validation should be performed according to guidelines such as those from the
European Commission Decision 2002/657/EC.

Table 2: Summary of Method Validation Parameters
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Parameter

Result

Linearity (R?)

>0.99

Concentration Range

1.0 - 400 pg/kg

Recovery

> 82%

Precision (RSD)

15-11.0%

Limit of Quantification (LOQ)

Can be established based on signal-to-noise

ratios, typically in the low pg/kg range. Some

methods report LOQs as low as 1 pg/kg.

Specificity

No significant interfering peaks observed in

blank egg samples.

The recovery of tylosin from spiked egg samples at concentrations ranging from 1.0 to 400

ng/kg was found to be greater than 82%, with relative standard deviations between 1.5% and

11.0%.

Data Presentation

Table 3: Example Quantification Data for Tylosin in Spiked Egg Samples

Spiked Measured
Concentration Concentration Recovery (%) RSD (%) (n=3)
(nglkg) (na/kg)
1.0 0.9 90 8.5
10.0 9.5 95 5.2
100.0 98.2 98.2 3.1
200.0 (MRL) 195.4 97.7 25
400.0 388.9 97.2 1.8
Logical Relationship Diagram
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Analytical Protocol

Established LC-MS/MS Protocol

Validation Parameters
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Validated Method for Tylosin Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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